Explore by Category Inorganic Catalysts

Erbium oxide (Er2O3)

Erbium oxide (Er2O3) is a chemical compound used in scientific research. This versatile material finds applications in lasers, optical amplifiers, and as a dopant in optical fibers. Its unique properties make it invaluable in various fields of study.

CAS No.:12061-16-4

Molecular Formula:Er2O3

Molecular Weight:382.52 g/mol

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Platinum(IV) chloride

Platinum tetrachloride (PtCl4) is a versatile chemical compound used in various scientific research applications. It exhibits a unique combination of properties, making it an ideal catalyst in organic synthesis and a valuable component in electrochemical devices. Discover the boundless potential of platinum tetrachloride in advancing scientific breakthroughs.

CAS No.:13454-96-1

Molecular Formula:Cl4Pt

Molecular Weight:336.9 g/mol

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Lead monoxide

Lead monoxide, also known as litharge, is a chemical compound with the formula PbO. It finds extensive applications in scientific research, specifically in battery technologies, ceramics, and glass manufacturing. Its versatile properties make it a valuable material for various scientific experiments and investigations.

CAS No.:1317-36-8

Molecular Formula:PbO
OP

Molecular Weight:223 g/mol

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Trioctylphosphine oxide

Trioctylphosphine oxide, a chemical compound used in scientific research, exhibits remarkable versatility. Its applications range from solvent extraction to catalysis, making it indispensable for diverse fields of study. Explore its potential for innovative advancements.

CAS No.:78-50-2

Molecular Formula:C24H51OP

Molecular Weight:386.6 g/mol

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Cerous chloride heptahydrate

Cerous chloride heptahydrate is a chemical compound used in scientific research. It possesses various applications due to its unique properties, making it valuable in catalysis, material science, and biomedical fields. Its versatility and potential make it an intriguing compound for further exploration.

CAS No.:18618-55-8

Molecular Formula:CeCl3H2O

Molecular Weight:264.49 g/mol

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Thallium(I) bromide

Thallium(I) bromide (TlBr) is a fascinating chemical compound used in various scientific research applications. With its unique properties, TlBr finds utility in fields like optoelectronics, nuclear medicine, and semiconductors. Its ability to absorb X-rays and emit gamma rays makes it valuable in medical imaging and radiation detection. Furthermore, TlBr's optical properties enable its use in lasers and photodetectors. This compound's versatility and potential make it a promising material for advancing scientific discoveries.

CAS No.:7789-40-4

Molecular Formula:TlBr
BrTl

Molecular Weight:284.29 g/mol

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